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Compound of Interest
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Cat. No.: B046909

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
calcium sulfate dihydrate (CaSOa4-2H20), commonly known as gypsum. Understanding the
thermal behavior of this compound is critical in various fields, including pharmaceuticals,
construction materials, and industrial chemistry. This document details the sequential
transformations, key temperature ranges, and experimental methodologies used to
characterize this process.

Introduction to Calcium Sulfate Dihydrate

Calcium sulfate dihydrate is a naturally occurring mineral and a common industrial byproduct.
[1] Its chemical structure consists of calcium and sulfate ions with two molecules of water of
crystallization.[2] The presence and removal of this water dictates the material's physical and
chemical properties, making its thermal decomposition a subject of significant scientific and
industrial interest.

Overview of the Thermal Decomposition Process

The thermal decomposition of calcium sulfate dihydrate is a multi-step process involving
dehydration and polymorphic transformations, ultimately leading to the formation of calcium
oxide at very high temperatures. The primary stages of this process are:
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» Dehydration: The sequential loss of water molecules to form calcium sulfate hemihydrate
and then anhydrous calcium sulfate.

e Polymorphic Transformations: Changes in the crystalline structure of anhydrous calcium
sulfate at elevated temperatures.

» Final Decomposition: The breakdown of anhydrous calcium sulfate into calcium oxide and
sulfur trioxide at temperatures exceeding 1200°C.[3][4]

The precise temperatures for these transformations can be influenced by factors such as
heating rate, atmospheric conditions (especially water vapor pressure), and the presence of
impurities.[2][5]

Detailed Stages of Decomposition

The thermal decomposition of gypsum follows a well-defined pathway, which can be visualized
through thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA).

Stage 1: Dehydration to Calcium Sulfate Hemihydrate
(Bassanite)

The initial step in the decomposition is the endothermic loss of approximately 1.5 molecules of
water to form calcium sulfate hemihydrate (CaSOa4-0.5H20).[3][4] This reaction typically occurs
in the temperature range of 100°C to 150°C.[2]

CaS0a4:2H.0 - CaS04-0.5H20 + 1.5H20

Two forms of the hemihydrate, a-hemihydrate and 3-hemihydrate, can be produced depending
on the dehydration conditions.[6] The B-hemihydrate is typically formed by heating gypsum in
dry air or under vacuum, while the a-hemihydrate is formed under higher water vapor pressure.

[6]

Stage 2: Dehydration to Anhydrous Calcium Sulfate
(Anhydrite)
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Upon further heating, the hemihydrate loses its remaining water to form anhydrous calcium
sulfate (CaS0a4).[3] This second dehydration step is also endothermic and generally occurs
between 150°C and 250°C.[2]

CaS04:0.5H20 - CaSO0a + 0.5H20

The initial anhydrous product is often the metastable y-CaSOa (soluble anhydrite III), which is
highly reactive with water.[5]

Stage 3: Polymorphic Transformations of Anhydrous
Calcium Sulfate

Anhydrous calcium sulfate exists in several polymorphic forms. With increasing temperature,
the following transformations are observed:

¢ An exothermic transition from the metastable y-anhydrite (soluble anhydrite 1ll) to the more
stable -anhydrite (insoluble anhydrite Il) occurs at approximately 340-375°C.[3][5]

¢ At a much higher temperature, around 1214-1220°C, an endothermic transition from [3-
anhydrite to a-anhydrite (anhydrite 1) takes place.[4][7]

Stage 4: Decomposition to Calcium Oxide

The final stage of decomposition occurs at temperatures above 1250°C, where anhydrous
calcium sulfate breaks down into calcium oxide (CaO) and sulfur trioxide (SO3).[3][4] This is a
significant mass loss event observed in TGA.

CaS04 - CaO + SOs

The presence of impurities or certain atmospheric conditions can lower this decomposition
temperature.[7]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the thermal
decomposition of calcium sulfate dihydrate as reported in the literature.

Table 1: Thermal Decomposition Stages and Temperature Ranges
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Temperature Range

Stage Reaction °C) Thermal Effect
) CaS0a4:2H20 -

Dehydration to )

) CaS04-0.5H20 + 100 - 150 Endothermic
Hemihydrate

1.5H20
Dehydration to CaS04-0.5H20 - )
150 - 250 Endothermic

Anhydrite

CaSO0a4 + 0.5H20

y-Anhydrite to -
Anhydrite Transition

y-CaSOs — B-CaSOs  ~340 - 375

Exothermic

B-Anhydrite to a-
Anhydrite Transition

B-CaS0O4 — 0-CaSO0a ~1214 - 1220

Endothermic

Decomposition to

Calcium Oxide

CaS0Os - CaO + S0z  >1250

Endothermic

Table 2: Theoretical and Observed Mass Loss

Decomposition Step

Theoretical Mass Loss (%)

Observed Mass Loss
(TGA) (%)

CaS04-2H20 -

15.69 -
CaS0a4-0.5H20
CaS04-:0.5H20 - CaSOa4 5.23 -
Total Dehydration

20.92 ~21

(CaS04-2H20 — CaSOa)

CaS0O4 - CaO

47.05 (of CaSOa)

Gradual mass loss > 1250°C

Experimental

Protocols

The characterization of the thermal decomposition of calcium sulfate dihydrate is primarily

conducted using Simultaneous Thermal Analysis (STA), which combines Thermogravimetric

Analysis (TGA) and Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry

(DSC).
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A typical experimental protocol is as follows:

o Sample Preparation: A small amount of finely ground calcium sulfate dihydrate (e.g., 10
mg) is accurately weighed.[4]

¢ Instrumentation: A calibrated STA instrument capable of operating up to 1450°C or higher is
used.[4]

e Crucible: The sample is placed in an inert crucible, commonly platinum (Pt) or alumina
(Al203).[4]

o Atmosphere: The experiment is conducted under a controlled atmosphere, such as flowing
dry air or nitrogen, at a specified flow rate (e.g., 300 ml/min).[4]

e Heating Program: The sample is heated from room temperature to a final temperature (e.g.,
1450°C) at a constant heating rate (e.g., 10 or 20°C/min).[4][8]

o Data Acquisition: The instrument records the sample mass (TGA), the temperature difference
between the sample and a reference (DTA), and the heat flow (DSC) as a function of
temperature.

Visualizations

The following diagrams illustrate the thermal decomposition pathway and a typical experimental
workflow.
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Caption: Thermal decomposition pathway of Calcium Sulfate Dihydrate.
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Caption: General workflow for TGA/DTA analysis of gypsum.
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Conclusion

The thermal decomposition of calcium sulfate dihydrate is a complex, multi-stage process
that is fundamental to its application in various industries. A thorough understanding of the
dehydration and polymorphic transformation temperatures, as well as the final decomposition
to calcium oxide, is essential for controlling material properties and optimizing industrial
processes. The use of thermal analysis techniques such as TGA and DTA provides a robust
framework for characterizing these transformations with high precision. This guide serves as a
foundational resource for professionals engaged in research and development involving this
versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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